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Compound of Interest

Compound Name: Pentabromotoluene

Cat. No.: B047190 Get Quote

Essential Safety and Handling Guide for
Pentabromotoluene
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Pentabromotoluene. Adherence to these procedures is

essential for ensuring personal safety and minimizing environmental contamination.

Key Chemical and Physical Properties
Pentabromotoluene is a brominated aromatic compound primarily used as a flame retardant.

[1] It typically appears as a white to light yellow solid or crystalline powder.[1][2] Understanding

its properties is the first step toward safe handling.

Property Data

Chemical Formula C₇H₃Br₅[1][3]

Molar Mass 486.62 g/mol [2]

Appearance White to light yellow solid/crystals[1][2]

Melting Point 285 - 286 °C[3]

Water Solubility Insoluble[4]
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Hazard Identification and Summary
Pentabromotoluene presents several health and environmental hazards that require stringent

safety measures.

Hazard Type Description

Skin Contact
Causes skin irritation and may cause an allergic

skin reaction.[5][6]

Inhalation
May cause respiratory system discomfort.[5]

Dust and fumes should be avoided.[6]

Chronic Exposure

May cause damage to organs through

prolonged or repeated exposure.[5] It is also

suspected of damaging an unborn child.[5]

Environmental

Very toxic to aquatic life with long-lasting effects.

[6] The product should not be allowed to enter

drains.[7]

Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE is the most critical barrier to preventing exposure. All

personnel must be trained in the proper use of PPE.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b047190?utm_src=pdf-body
https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR52367.pdf
https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR52367.pdf
https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://www.scantecnordic.se/Media/Articles/66pbt/SDS---66.PBT-2022-11-28-ENG.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR52367.pdf
https://www.hpc-standards.com/shop/ReferenceMaterials/FlameRetardants/Pentabromotoluene.htm
https://allanchem.com/choose-ppe-chemical-work/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Situation Required PPE
Specifications and Best
Practices

Routine Handling
Gloves:Eye Protection:Lab

Coat:

Gloves: Wear impervious

protective gloves.[6] Nitrile

gloves are suitable for general

splash hazards.[8] Avoid PVC

gloves.[5] Change gloves

regularly (every 30-60 minutes)

or immediately if contaminated

or damaged.[9]Eye Protection:

Use safety glasses. For tasks

with a higher risk of dust

generation, use tightly sealed

safety goggles.[8]Lab Coat: A

standard lab coat is sufficient

for minor tasks.[8]

Large-Scale Operations & Spill

Cleanup

Gloves:Eye/Face

Protection:Body

Protection:Respiratory

Protection:

Gloves: As above. Consider

double-gloving.[9]Eye/Face

Protection: Chemical safety

goggles are required.[8] A face

shield should be worn in

addition to goggles where

significant splashing or dust is

possible.[8]Body Protection:

Wear protective clothing.[6]

For severe exposure risk, a

PVC or similar chemically

resistant suit may be required.

[5] Respiratory Protection: If

dust or aerosols are

generated, use a

NIOSH/MSHA approved

respirator.[10]
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Fire Emergency Full Protective Gear:

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.[7][11]

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, is crucial for safety and

compliance.

Engineering Controls
Ventilation: Always handle Pentabromotoluene in a well-ventilated area.[5][6] Appropriate

engineering controls, such as a chemical fume hood, should be used for procedures that

may generate dust or vapors.[7]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[5][11]

Step-by-Step Handling Procedure
Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Obtain special instructions before use.[5]

Weighing and Transfer: Conduct any weighing or transfer of the solid compound in a manner

that minimizes dust generation, such as in a fume hood or a glove box.

General Handling: Avoid all personal contact with the substance.[6] Do not eat, drink, or

smoke in the handling area.[5][6] Keep containers tightly sealed when not in use.[5][7]

Personal Hygiene: After handling, wash hands and any exposed skin thoroughly with soap

and water.[5][6]

Decontamination: Work clothes should be laundered separately from personal clothing.[5][6]

Decontaminate all equipment after use following standard laboratory procedures.[12]

Spill Response Plan
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Immediate and correct response to a spill is critical to prevent exposure and environmental

contamination.

Evacuate and Alert: Clear the area of all personnel and alert others in the vicinity.[5]

Secure the Area: Remove all sources of ignition.[5] Increase ventilation to the area.[5]

Don PPE: Wear the appropriate PPE for spill cleanup, including respiratory protection,

chemical-resistant gloves, eye protection, and protective clothing.[5][7]

Containment: Prevent the spill from spreading or entering drains.[5][7]

Cleanup: Use dry cleanup procedures and avoid generating dust.[6] Cover the spill with an

inert absorbent material such as sand, earth, or vermiculite.[5] Use non-sparking tools to

collect the absorbed material and residues.[5]

Disposal: Place all contaminated materials into a suitable, sealed, and clearly labeled

hazardous waste container for disposal.[7]

Final Decontamination: Wash the spill area thoroughly.[5]
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Caption: Workflow for a safe and effective response to a Pentabromotoluene spill.
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First Aid Measures
Exposure Route Immediate Action

Skin Contact

Take off immediately all contaminated clothing.

[5] Wash the affected area with plenty of soap

and water.[7] If skin irritation occurs, seek

medical advice.[5] Wash contaminated clothing

before reuse.[5]

Eye Contact

Immediately wash out with fresh running water

for at least 15 minutes.[5][7] If irritation

continues, seek medical attention.[6]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[5] If the person is not

breathing, provide artificial respiration.[7]

Consult a physician.[7]

Ingestion

Do NOT induce vomiting.[5] Rinse the mouth

with water.[7] Never give anything by mouth to

an unconscious person.[7] Immediately call a

POISON CENTER or doctor.[5]

Waste Disposal Plan
All waste containing Pentabromotoluene must be treated as hazardous waste.

Product Disposal: Dispose of contents and containers at an authorized hazardous or special

waste collection point in accordance with all local, state, and federal regulations.[5]

Container Disposal: Empty containers may still present a chemical hazard.[5] If they cannot

be sufficiently cleaned for recycling or reuse with the same product, they should be

punctured to prevent re-use and disposed of at an authorized landfill.[5]

Contaminated Materials: All PPE, absorbent materials, and other supplies contaminated with

Pentabromotoluene must be collected in suitable, closed containers and disposed of as

hazardous waste.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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